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For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxy Flunixin-d3 is the deuterated form of 5-Hydroxy Flunixin, the major metabolite of
the non-steroidal anti-inflammatory drug (NSAID) Flunixin. Due to its structural similarity and
mass difference from the endogenous metabolite, 5-Hydroxy Flunixin-d3 serves as an ideal
internal standard for quantitative bioanalytical assays using mass spectrometry. This technical
guide provides an in-depth overview of its properties, the metabolic pathway of its parent
compound, and detailed experimental protocols for its application in analytical methods.

Core Data Presentation

The following table summarizes the key chemical and physical properties of 5-Hydroxy
Flunixin-d3.
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Property Value Reference
CAS Number 1185088-54-3 [1]
Molecular Formula C14HsD3F3N203 [1]
Molecular Weight 315.26 g/mol [1]

Metabolic Pathway of Flunixin

Flunixin undergoes metabolism in the liver, primarily through hydroxylation to form 5-Hydroxy
Flunixin. This biotransformation is catalyzed by Cytochrome P450 (CYP) enzymes. The
metabolic pathway is crucial for understanding the pharmacokinetics of Flunixin and the
detection of its residues in biological matrices.

Click to download full resolution via product page

Caption: Metabolic conversion of Flunixin to 5-Hydroxy Flunixin.

Application as an Internal Standard in LC-MS/MS
Analysis

5-Hydroxy Flunixin-d3 is predominantly used as an internal standard in liquid
chromatography-tandem mass spectrometry (LC-MS/MS) methods to accurately quantify 5-
Hydroxy Flunixin in various biological samples. The deuterated standard co-elutes with the
analyte but is distinguished by its higher mass, allowing for correction of matrix effects and
variations in sample processing and instrument response.

Experimental Protocols

Below are detailed methodologies from published studies for the determination of 5-Hydroxy
Flunixin using 5-Hydroxy Flunixin-d3 as an internal standard.
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Method 1: Determination of 5-Hydroxy Flunixin in Raw
Bovine Milk

This method was developed for the sensitive and selective quantification of 5-Hydroxy Flunixin

in bovine milk.

Sample Preparation Workflow
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Caption: Workflow for milk sample preparation.
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LC-MS/MS Conditions

Parameter

Condition

Chromatography

High-Performance Liquid Chromatography
(HPLC)

Mass Spectrometry

Tandem Mass Spectrometry (MS/MS)

lonization Mode

Electrospray lonization (ESI), Positive

Monitored Transitions

Specific precursor and product ions for both 5-
Hydroxy Flunixin and 5-Hydroxy Flunixin-d3 are

monitored.

Method Validation Data

The following table summarizes the validation parameters for the analytical method for the non-

deuterated 5-Hydroxy Flunixin.

Parameter Result
Mean Recovery 101%
Coefficient of Variation (%CV) 5%
Lower Limit of Quantitation (LLOQ) 1 ppb
Upper Limit of Quantitation (ULOQ) 150 ppb
Theoretical Limit of Detection (LOD) 0.2 ppb

Method 2: Determination of Flunixin and 5-Hydroxy
Flunixin in Livestock and Fishery Products

This method describes a quantitative analysis of Flunixin and 5-Hydroxy Flunixin in various

animal-derived food products.

Sample Preparation Workflow
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Caption: Workflow for tissue sample preparation.

Method Validation Data for 5-Hydroxy Flunixin

The performance of this method was evaluated across various matrices.
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Coefficient of Variation

Matrix Recovery (%)
(%CV)

Milk 94.0 - 108 31-93
Beef 83.3- 106 2.2-20
Chicken 83.3-106 2.2-20
Egg 83.3- 106 2.2-20
Flatfish 83.3- 106 2.2-20
Shrimp 83.3-106 2.2-20

Limits of Detection (LOD) and Quantification (LOQ) for 5-Hydroxy Flunixin

Parameter Range (pg/kg)
LOD 2-10
LOQ 6-33

Synthesis and Characterization

Detailed information regarding the specific synthesis and characterization of 5-Hydroxy
Flunixin-d3 is not extensively available in peer-reviewed scientific literature. It is typically
sourced from commercial suppliers who specialize in the synthesis of isotopically labeled
compounds for research purposes. The synthesis would likely involve the use of a deuterated
precursor of Flunixin, followed by a hydroxylation step, or direct deuteration of 5-Hydroxy
Flunixin. The final product is characterized by the supplier to confirm its chemical identity,
purity, and isotopic enrichment, often via techniques like mass spectrometry and Nuclear
Magnetic Resonance (NMR) spectroscopy.

Conclusion

5-Hydroxy Flunixin-d3 is an essential tool for the accurate quantification of 5-Hydroxy Flunixin
in complex biological matrices. Its use as an internal standard in LC-MS/MS assays is well-
established and validated across various sample types. This guide provides researchers with
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the fundamental information and established methodologies to effectively utilize 5-Hydroxy
Flunixin-d3 in their analytical workflows. While detailed synthesis and characterization data
are proprietary to commercial suppliers, its performance as a reliable internal standard is
demonstrated in the cited literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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